Cas no 32497-13-5 (2(3H)-Thiazolone,5-acetyl-3-methyl-)

• Product Name: 2(3H)-Thiazolone,5-acetyl-3-methyl-
• CAS No: 32497-13-5
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 293662
• Update Time: 2024-01-27

2(3H)-Thiazolone,5-acetyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolone,5-acetyl-3-methyl-
• 4-Thiazolin-2-one,5-acetyl-3-methyl- (8CI)
• 5-acetyl-3-methyl-1,3-thiazol-2-one
• 4-Thiazolin-2-one, 5-acetyl-3-methyl- (8CI)
• 2(3H)-Thiazolone, 5-acetyl-3-methyl-

• Inchi： 1S/C6H7NO2S/c1-4(8)5-3-7(2)6(9)10-5/h3H,1-2H3
• InChI Key： DZTITEMLNKLFLN-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CN(C)C1=O

Computed Properties

• Exact Mass: 157.01981
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7A^2

Experimental Properties

• PSA: 37.38